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Compound of Interest

Compound Name: Derrisisoflavone K

Cat. No.: B13428063

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Derrisisoflavone K, a prenylated
isoflavonoid isolated from Derris robusta. The document details its molecular formula, and
mass spectrometry data, and outlines the experimental protocols for its isolation and structural
elucidation.

Core Molecular Data

Derrisisoflavone K is distinguished by the following molecular and mass spectrometric

characteristics:
Property Value Source
Molecular Formula C22H2206 [1]
Molecular Weight 382.41 g/mol [2]
CAS Number 2172624-68-7 [2]

High-Resolution Electrospray m/z 405.1307 [M + Na]+
lonization Mass Spectrometry (calculated for C22H2206Na, [1]
(HRESIMS) (positive mode) 405.1309)
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The isolation and structural determination of Derrisisoflavone K involve a multi-step process
combining extraction, chromatography, and spectroscopic analysis.

Isolation and Purification of Derrisisoflavone K

The experimental workflow for isolating Derrisisoflavone K from its natural source is outlined
below.
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Figure 1: Experimental workflow for the isolation of Derrisisoflavone K.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b13428063?utm_src=pdf-body-img
https://www.benchchem.com/product/b13428063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13428063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The air-dried and powdered twigs and leaves of Derris robusta (12.0 kg) were extracted with a
95:5 (v/v) solution of ethanol and water at room temperature.[2] The combined filtrates were
then concentrated under reduced pressure to yield a crude extract. This extract was subjected
to silica gel column chromatography using a petroleum ether-acetone gradient to yield nine
fractions. Fraction D was further purified by silica gel column chromatography with a
chloroform-methanol gradient, followed by Sephadex LH-20 chromatography to yield
Derrisisoflavone K as a white amorphous powder.[2]

Structural Elucidation

The chemical structure of Derrisisoflavone K was determined through extensive
spectroscopic analysis. High-resolution electrospray ionization mass spectrometry (HRESIMS)
was performed using a Shimadzu LC-IT-TOF mass spectrometer to determine the molecular
formula.[1] Additionally, 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy, along
with 2D NMR techniques such as Heteronuclear Multiple Bond Correlation (HMBC), were
employed to establish the connectivity of the atoms and the overall structure of the molecule.[1]

Potential Biological Activity and Signaling Pathways

While specific signaling pathways for Derrisisoflavone K have not been extensively studied,
isoflavonoids from the Derris genus are known to possess a range of biological activities,
including anti-inflammatory effects.[3][4] These effects are often mediated through the
modulation of key inflammatory signaling pathways, such as the Mitogen-Activated Protein
Kinase (MAPK) pathway. The diagram below illustrates a generalized inflammatory signaling
cascade that could be a potential target for Derrisisoflavone K and other related
isoflavonoids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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